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Compound of Interest

Compound Name: 2,4-Dinitrobenzaldehyde

Cat. No.: B114715 Get Quote

An In-depth Technical Guide to 2,4-Dinitrobenzaldehyde as a Chemical Reagent

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,4-Dinitrobenzaldehyde is a versatile chemical intermediate recognized for its utility in a wide

array of synthetic and analytical applications. Its molecular architecture, featuring an aldehyde

functionality and two nitro groups on a benzene ring, confers a high degree of reactivity, making

it a valuable precursor in the synthesis of pharmaceuticals, dyes, and other specialty

chemicals. This document provides a comprehensive overview of the chemical and physical

properties of 2,4-Dinitrobenzaldehyde, detailed experimental protocols for its synthesis and

key reactions, and a summary of its primary applications as a chemical reagent.

Chemical and Physical Properties
2,4-Dinitrobenzaldehyde is a yellow to light brown crystalline solid.[1][2] Its properties are

summarized in the table below.
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Property Value Reference

Chemical Formula C₇H₄N₂O₅ [1][3]

Molecular Weight 196.12 g/mol [1][3]

CAS Number 528-75-6 [1][2]

Appearance Yellow to light brown crystals [1][2]

Melting Point 66-72 °C [1][4]

Boiling Point 190 °C at 10 mmHg [1][4]

Solubility

Soluble in ethanol, ether,

benzene, and glacial acetic

acid; slightly soluble in water

and petroleum ether.[1][2][4]

IUPAC Name 2,4-dinitrobenzaldehyde [3]

Reactivity and Applications
The chemical behavior of 2,4-Dinitrobenzaldehyde is dominated by the electrophilic nature of

the aldehyde carbon and the electron-withdrawing effects of the two nitro groups. This makes it

highly susceptible to nucleophilic attack and a key reagent in various chemical transformations.

Synthesis of Schiff Bases
A primary application of 2,4-Dinitrobenzaldehyde is in the preparation of Schiff bases through

condensation reactions with primary amines.[1][4] These reactions are fundamental in the

synthesis of various heterocyclic compounds and molecules of pharmaceutical interest.

Derivatizing Agent in Chromatography
While 2,4-dinitrophenylhydrazine (DNPH) is more commonly known as a derivatizing agent for

aldehydes and ketones, 2,4-Dinitrobenzaldehyde itself can be used in derivatization

reactions. The resulting derivatives often exhibit strong UV absorbance, facilitating their

detection and quantification by High-Performance Liquid Chromatography (HPLC).[5][6][7]
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Precursor in Organic Synthesis
2,4-Dinitrobenzaldehyde serves as a versatile building block in the synthesis of a range of

organic molecules, including dyes, pigments, and agrochemicals.[8] Its aldehyde group can be

readily oxidized to a carboxylic acid or reduced to an alcohol, while the nitro groups can be

reduced to amines, opening up a wide range of synthetic possibilities.[9]

Experimental Protocols
Synthesis of 2,4-Dinitrobenzaldehyde
A common method for the preparation of 2,4-Dinitrobenzaldehyde involves the condensation

of 2,4-dinitrotoluene with p-nitrosodimethylaniline, followed by hydrolysis of the resulting anil.[2]

[10][11]

Materials:

2,4-Dinitrotoluene

p-Nitrosodimethylaniline

Crystallized Sodium Carbonate

Ethanol

Nitric Acid (d=1.17 g/ml)

Benzene

Animal Charcoal

Procedure:

A mixture of 50 g of 2,4-dinitrotoluene, 50 g of p-nitrosodimethylaniline, and 90 g of

crystallized sodium carbonate is refluxed in 300 ml of ethanol on a water bath for 6 hours.

[11]

The resulting 4-{[(2,4-dinitrophenyl)methylidene]amino}-N,N-dimethylaniline that separates is

filtered off, washed with boiling water, and recrystallized from acetone.[11]
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The recrystallized product is then mechanically shaken for 4 hours with 350 g of nitric acid

(d=1.17 g/ml) and 300 ml of benzene.[11]

The mixture is filtered, and the benzene layer is separated.[11]

The solvent is removed from the benzene layer on a water bath.[11]

The residue is recrystallized from ethanol with the addition of animal charcoal. The product is

precipitated from the alcoholic solution by dilution with water.[11]

The crystals, which contain one molecule of alcohol of crystallization, are dried at 90°C to

remove the alcohol.[11]

The expected yield is approximately 80% of yellowish crystals.[11]

Representative Reaction: Formation of a Schiff Base
Materials:

2,4-Dinitrobenzaldehyde

Aniline (or other primary amine)

Ethanol

Glacial Acetic Acid (catalyst)

Procedure:

Dissolve 1.96 g (0.01 mol) of 2,4-Dinitrobenzaldehyde in 20 mL of warm ethanol in a round-

bottom flask.

In a separate beaker, dissolve 0.93 g (0.01 mol) of aniline in 10 mL of ethanol.

Add the aniline solution to the 2,4-Dinitrobenzaldehyde solution with stirring.

Add 2-3 drops of glacial acetic acid to the mixture to catalyze the reaction.

Reflux the mixture for 1-2 hours.
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Allow the solution to cool to room temperature. The Schiff base product should precipitate

out.

Collect the solid product by vacuum filtration and wash with a small amount of cold ethanol.

Recrystallize the product from a suitable solvent (e.g., ethanol or an ethanol/water mixture)

to obtain the pure Schiff base.

Visualizations
Diagrams

Step 1: Condensation

Step 2: Hydrolysis
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Click to download full resolution via product page

Caption: Synthesis pathway of 2,4-Dinitrobenzaldehyde.
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Caption: Experimental workflow for Schiff base formation.
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Caption: Reactivity of 2,4-Dinitrobenzaldehyde.

Safety and Handling
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2,4-Dinitrobenzaldehyde is an irritant and should be handled with appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat.[3][12] It may

cause skin, eye, and respiratory irritation.[3] All work should be conducted in a well-ventilated

fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).[12]

Conclusion
2,4-Dinitrobenzaldehyde is a valuable and reactive chemical reagent with significant

applications in organic synthesis and analytical chemistry. Its ability to readily undergo

condensation and derivatization reactions makes it a cornerstone in the synthesis of a diverse

range of chemical entities. A thorough understanding of its properties, reactivity, and handling

procedures is essential for its safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Introduction to 2,4-Dinitrobenzaldehyde as a chemical
reagent.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b114715#introduction-to-2-4-dinitrobenzaldehyde-as-
a-chemical-reagent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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